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Compound of Interest

Compound Name:

Tert-butyl 4-

(methoxymethyl)piperidine-1-

carboxylate

CAS No.: 509147-78-8

Cat. No.: B1343803

Get Quote

The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged

scaffold in a vast number of approved pharmaceuticals.[1][2] Its prevalence stems from its

ability to confer favorable physicochemical properties upon a molecule, such as improved

aqueous solubility and metabolic stability, while providing a three-dimensional framework for

orienting pharmacophoric elements.[1] This guide focuses on a specific, high-value derivative:

N-Boc-4-(methoxymethyl)piperidine (CAS 509147-78-8). By combining the piperidine core with

a methoxymethyl substituent and a versatile Boc protecting group, this compound serves as a

critical building block for synthesizing complex molecular architectures, particularly in the

development of therapeutics for oncology and central nervous system (CNS) disorders.[2][3][4]

This document provides an in-depth examination of its properties, a validated synthesis

protocol with mechanistic rationale, and a discussion of its application in drug discovery.

Compound Identity and Physicochemical Properties
N-Boc-4-(methoxymethyl)piperidine, systematically named tert-butyl 4-
(methoxymethyl)piperidine-1-carboxylate, is a stable, solid compound at room temperature.
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[5] The tert-butyloxycarbonyl (Boc) group serves as an essential protecting group for the

piperidine nitrogen, preventing its nucleophilic or basic character from interfering with desired

reactions while enabling its facile removal under acidic conditions for subsequent synthetic

transformations.[2]

Property Value Source

CAS Number 509147-78-8 N/A

Molecular Formula C₁₂H₂₃NO₃ [5]

Molecular Weight 229.32 g/mol [5]

Appearance Solid [5]

SMILES String
O=C(OC(C)

(C)C)N1CCC(COC)CC1
[5]

InChI Key
KDOINXYPVJQGPE-

UHFFFAOYSA-N
[5]

Safety and Handling
Proper handling of N-Boc-4-(methoxymethyl)piperidine is essential. It is classified as acutely

toxic upon oral exposure.

Hazard Identification Details Source

GHS Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5]

Hazard Statement H302: Harmful if swallowed [5]

Precautionary Codes

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

[5]

Storage Class 11 (Combustible Solids) [5]
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Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-

ventilated fume hood.

Synthesis and Mechanistic Rationale
The most logical and field-proven route to N-Boc-4-(methoxymethyl)piperidine is a two-step

process commencing from the commercially available precursor, 4-piperidinemethanol. This

strategy involves first protecting the secondary amine and then performing an O-methylation.

4-Piperidinemethanol

N-Boc-4-piperidinemethanol
(CAS 123855-51-6)

 Step 1:
 Boc Protection 

N-Boc-4-(methoxymethyl)piperidine
(CAS 509147-78-8)

 Step 2:
 O-Methylation

 (Williamson Ether Synthesis) 

Di-tert-butyl dicarbonate
(Boc)₂O, Base (e.g., TEA)

DCM or THF
1. Strong Base (e.g., NaH)

2. Methylating Agent (e.g., CH₃I)
Aprotic Solvent (e.g., THF)

Click to download full resolution via product page

Caption: Two-step synthesis of the target compound.

Step 1: Synthesis of tert-butyl 4-
(hydroxymethyl)piperidine-1-carboxylate (Intermediate)
This initial step protects the piperidine nitrogen, rendering it non-nucleophilic for the

subsequent ether synthesis. The reaction of 4-piperidinemethanol with di-tert-butyl dicarbonate

is a robust and widely used method for introducing the Boc protecting group.[6][7]

Protocol:

To a solution of 4-piperidinemethanol (1.0 eq) in a suitable solvent such as dichloromethane

(DCM) or tetrahydrofuran (THF), add a base like triethylamine (TEA, 1.1 eq).

Cool the mixture to 0 °C using an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1343803/docs?utm_src=pdf-body-img#foreword-the-strategic-value-of-functionalized-piperidines
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/556017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq) in the same solvent dropwise

over 30 minutes.

Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC

or LC-MS for the disappearance of the starting material.

Upon completion, quench the reaction with the addition of water.

If using DCM, separate the organic layer. If using THF, perform an extraction with a solvent

like ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure to yield the crude product.

Purify by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford

N-Boc-4-piperidinemethanol as a white solid.[6]

Step 2: Synthesis of N-Boc-4-(methoxymethyl)piperidine
(Final Product)
This transformation is a classic Williamson ether synthesis, a reliable Sₙ2 reaction for forming

ethers.[8]

Causality and Experimental Choices:

Base: A strong base, such as sodium hydride (NaH), is required to deprotonate the primary

alcohol of the intermediate, forming a potent sodium alkoxide nucleophile. Weaker bases are

generally insufficient to generate the necessary concentration of the alkoxide.

Solvent: Anhydrous aprotic solvents like THF or DMF are crucial. Protic solvents (e.g., water,

ethanol) would be deprotonated by the strong base and would quench the alkoxide, halting

the reaction.

Methylating Agent: A reactive electrophile with a good leaving group is needed. Methyl iodide

(CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) are excellent choices. The reaction proceeds via an
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Sₙ2 mechanism, where the alkoxide attacks the methyl group, displacing the iodide or sulfate

leaving group.[8]

Protocol:

Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF

under an inert atmosphere (e.g., nitrogen or argon).

Cool the suspension to 0 °C.

Add a solution of N-Boc-4-piperidinemethanol (1.0 eq) in anhydrous THF dropwise.

Effervescence (H₂ gas evolution) will be observed.

Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the alkoxide.

Add methyl iodide (CH₃I, 1.2 eq) dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC or LC-MS

analysis indicates full consumption of the starting material.

Carefully quench the reaction by slowly adding it to a chilled saturated aqueous solution of

ammonium chloride (NH₄Cl).

Extract the aqueous mixture with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in

vacuo.

Purify the resulting residue by flash chromatography to yield N-Boc-4-

(methoxymethyl)piperidine.

Analytical Characterization
To ensure the identity and purity of the final product, a combination of spectroscopic methods is

employed. The expected data based on the molecular structure are as follows:

¹H NMR: Key signals would include a sharp singlet around 3.3 ppm (the -OCH₃ protons), a

multiplet for the piperidine ring protons, a characteristic large singlet at ~1.45 ppm (the nine
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equivalent protons of the Boc group), and a doublet for the -CH₂-O- protons adjacent to the

methoxy group.

¹³C NMR: Expected signals include the methoxy carbon (~59 ppm), the carbons of the

piperidine ring, the quaternary and methyl carbons of the Boc group (~79 ppm and ~28 ppm,

respectively), and the carbamate carbonyl carbon (~155 ppm).

Mass Spectrometry (ESI-MS): The spectrum should show a protonated molecular ion [M+H]⁺

at m/z 230.3. Fragmentation corresponding to the loss of the Boc group or isobutylene is

also common.

Infrared (IR) Spectroscopy: Characteristic absorption bands would be observed for the C-O-

C ether stretch (around 1100 cm⁻¹) and the strong C=O stretch of the carbamate in the Boc

group (around 1690 cm⁻¹).

Applications in Drug Discovery and Development
N-Boc-4-(methoxymethyl)piperidine is not an active pharmaceutical ingredient itself but rather a

versatile intermediate. Its structure allows for the strategic incorporation of the 4-

(methoxymethyl)piperidine moiety into larger, more complex molecules. This scaffold is found

in numerous compounds targeting various diseases.[1][4]

The utility of this building block can be understood through a logical progression:
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Therapeutic Areas

N-Boc-4-(methoxymethyl)piperidine
(Building Block)

Provides 4-(Methoxymethyl)piperidine Scaffold

Incorporation into Lead Compounds

Drug Candidates for Various Therapeutic Areas

Oncology
(e.g., Kinase Inhibitors)

CNS Disorders
(e.g., Antipsychotics, Analgesics)

Click to download full resolution via product page

Caption: Role of the title compound in drug discovery.

Key Application Insights:

Kinase Inhibitors: Piperidine rings often serve as central scaffolds for kinase inhibitors,

orienting key functional groups for interaction with the enzyme's active site.[2] The

methoxymethyl group can be used to probe specific pockets within the binding site,

potentially improving potency and selectivity. The synthesis of Vandetanib, a potent tyrosine

kinase inhibitor, utilizes a similar functionalized piperidine intermediate, highlighting the

importance of this structural class in oncology.[9][10]

CNS Agents: The physicochemical properties imparted by the piperidine ring can enhance a

drug's ability to cross the blood-brain barrier, a critical requirement for CNS-acting drugs.[2]

The ether linkage is generally stable to metabolism, making the methoxymethyl group a
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desirable feature for modifying polarity and hydrogen bonding capacity without introducing a

metabolic weak spot.

Scaffold Decoration: Following the O-methylation, the Boc group can be easily removed with

an acid (e.g., trifluoroacetic acid), revealing the piperidine nitrogen. This free amine can then

be functionalized through N-alkylation, N-arylation, acylation, or reductive amination,

allowing for the rapid generation of a library of diverse compounds for structure-activity

relationship (SAR) studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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